Cas no 1171791-19-7 (N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(phenylamino)-1,3-thiazole-4-carboxamide)

• Product Name: N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(phenylamino)-1,3-thiazole-4-carboxamide
• CAS No: 1171791-19-7
• MF: C₁₃H₁₁N₅OS₂
• MW: 317.389338731766
• CID: 6349836
• PubChem ID: 44069548
• Update Time: 2025-10-30

N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(phenylamino)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(phenylamino)-1,3-thiazole-4-carboxamide
• 1171791-19-7
• AKOS024508443
• N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(phenylamino)thiazole-4-carboxamide
• 2-anilino-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1,3-thiazole-4-carboxamide
• F5448-0051

• Inchi： 1S/C13H11N5OS2/c1-8-17-18-13(21-8)16-11(19)10-7-20-12(15-10)14-9-5-3-2-4-6-9/h2-7H,1H3,(H,14,15)(H,16,18,19)
• InChI Key： WRGGMCLWNLISAE-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2=NN=C(C)S2)=O)N=C1NC1C=CC=CC=1

Computed Properties

• Exact Mass: 317.04050234g/mol
• Monoisotopic Mass: 317.04050234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(phenylamino)-1,3-thiazole-4-carboxamide

Introduction to N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(phenylamino)-1,3-thiazole-4-carboxamide (CAS No. 1171791-19-7)

N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(phenylamino)-1,3-thiazole-4-carboxamide

is a sophisticated organic compound characterized by its intricate molecular architecture, which comprises multiple heterocyclic rings and functional groups. This compound, identified by the CAS number 1171791-19-7, has garnered significant attention in the field of pharmaceutical chemistry due to its potential therapeutic applications and structural complexity. The presence of both thiadiazole and thiazole rings, coupled with an amide linkage and a phenylamino substituent, endows this molecule with unique chemical properties that make it a promising candidate for further investigation.

The structural framework of N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(phenylamino)-1,3-thiazole-4-carboxamide is highly relevant in the context of drug design and development. The thiadiazole moiety is known for its biological activity and has been extensively studied for its antimicrobial, antiviral, and anti-inflammatory properties. The addition of a methyl group at the 5-position of the thiadiazole ring enhances its stability and bioavailability, making it an attractive scaffold for medicinal chemists.

The phenylamino group in the molecule contributes to its hydrophobicity and interacts favorably with biological targets. This group is commonly found in many pharmacologically active compounds due to its ability to form hydrogen bonds and hydrophobic interactions with receptors or enzymes. The amide functionality at the 4-position of the thiazole ring further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(phenylamino)-1,3-thiazole-4-carboxamide fits well within this trend, as it combines multiple pharmacophores that are known to enhance biological activity. The compound has been subjected to various computational studies to predict its binding interactions with potential targets. These studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory and infectious diseases.

The synthesis of N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(phenylamino)-1,3-thiazole-4-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the thiadiazole ring through cyclocondensation reactions involving appropriate precursors. Subsequent functionalization steps introduce the methyl group at the 5-position and the phenylamino group at the 2-position. Finally, the amide linkage is formed by reacting the intermediate with an appropriate carboxylic acid derivative.

The compound's physicochemical properties have been thoroughly characterized to understand its behavior in different environments. Solubility studies indicate that N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(phenylamino)-1,3-thiazole-4-carboxamide exhibits moderate solubility in polar organic solvents but poor solubility in water. This property can be advantageous in formulation development for certain delivery systems where solubility is a critical factor.

Pharmacokinetic studies are essential for evaluating how a drug behaves within the body over time. Preliminary studies on N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(phenylamino)-1,3-thiazole-4-carboxamide suggest that it has a reasonable bioavailability profile when administered orally. The compound's stability under various conditions has also been assessed to ensure its suitability for clinical trials and commercialization.

The potential applications of N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(phenylamino)-1,3-thiazole-4-carboxamide are vast and span across multiple therapeutic areas. Its structural features make it a versatile scaffold for designing drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its antimicrobial properties suggest that it could be effective against resistant bacterial strains.

In conclusion，N-(5-methyl-1,3,